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Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091

An In-depth Technical Guide to Ethyl 2-butynoate
CAS Number: 4341-76-8

This technical guide provides a comprehensive overview of Ethyl 2-butynoate, including its
chemical and physical properties, safety information, a detailed experimental protocol for its
synthesis, and its applications in chemical reactions. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Identifiers and Formula

Identifier Value

CAS Number 4341-76-8[1][2][3][4]

Molecular Formula CeHs02[1][2][4]

Molecular Weight 112.13 g/mol [1][3][4]

IUPAC Name ethyl but-2-ynoate[2]

Synonyms Ethyl tetrolate, 2-Butynoic acid ethyl ester[2][3]
SMILES CCOC(=0)C#CC[3]

InChlKey FCJJZKCJURDYNF-UHFFFAOYSA-N[2]

Physicochemical Properties
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A summary of the key physical and chemical properties of Ethyl 2-butynoate is presented

below.
Property Value
Appearance Grey to red to brown powder or liquid[2]
Boiling Point 160-161 °C at 730 mmHg[3]
Density 0.962 g/mL at 25 °CJ3]

Refractive Index

n20/D 1.436[3]

Flash Point 62 °C (143.6 °F) - closed cup
Miscible with water, chloroform, and ethyl
Solubility acetate.[1][2] Insoluble in water, but soluble in

ethyl acetate and chloroform.[1]

Storage Temperature

2-8°C[2]

Safety and Handling

Ethyl 2-butynoate is classified as an irritant and is combustible.[5][6] Appropriate safety

precautions should be taken during handling and storage.

Hazard Statement Code
Causes skin irritation H315[5][7]
Causes serious eye irritation H319[5][7]
May cause respiratory irritation H335[5][7]
Combustible liquid H227[6]
Harmful if swallowed H302[6]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]
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e P264: Wash skin thoroughly after handling.[7]

e P271: Use only outdoors or in a well-ventilated area.[7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[7]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

Experimental Protocol: Synthesis of Ethyl 2-
butynoate

The synthesis of Ethyl 2-butynoate can be achieved via Fischer esterification of 2-butynoic
acid with ethanol, using a strong acid as a catalyst.

Materials:

e 2-Butynoic acid

e Anhydrous ethanol

e Concentrated sulfuric acid

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

» Dichloromethane

e Round-bottom flask

e Reflux condenser

e Separatory funnel

o Beakers and Erlenmeyer flasks
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» Rotary evaporator

Procedure:

 In a dry round-bottom flask, dissolve 2-butynoic acid in an excess of anhydrous ethanol.
o Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

o Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction
progress can be monitored by thin-layer chromatography.

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess ethanol using a rotary evaporator.
» Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acidic
catalyst. Repeat the washing until no more gas evolves.

e Wash the organic layer with brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the solution to remove the drying agent.

o Evaporate the solvent using a rotary evaporator to obtain crude Ethyl 2-butynoate.
e The crude product can be further purified by distillation under reduced pressure.

Reactions and Applications

Ethyl 2-butynoate is a versatile reagent in organic synthesis, serving as a precursor for
various complex molecules.[1] It is known to participate in several types of reactions, including
cycloadditions and codimerizations.

As an electron-deficient alkyne, it is utilized in the rhodium(l)/H8-BINAP complex-catalyzed
codimerization with alkenes to form 1,3-dienes.[1] Furthermore, it undergoes annulation
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reactions with thioamides, catalyzed by tri-n-butylphosphine, to produce thiazolines.[1]

Below is a diagram illustrating the role of Ethyl 2-butynoate as a synthetic intermediate.

Synthetic Pathways of Ethyl 2-butynoate

Reaction Types Product Classes

) ) +Alkene Rhodium-catalyzed Codimerization
Starting Material

Ethyl 2-butynoate
+ Thioamide
> Phosphine-catalyzed Annulation >

Click to download full resolution via product page

Caption: Synthetic utility of Ethyl 2-butynoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 2-butynoate CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042091#ethyl-2-butynoate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.echemi.com/sds/ethyl2-butynoate-pid_Seven36881.html
https://www.benchchem.com/product/b042091#ethyl-2-butynoate-cas-number-and-properties
https://www.benchchem.com/product/b042091#ethyl-2-butynoate-cas-number-and-properties
https://www.benchchem.com/product/b042091#ethyl-2-butynoate-cas-number-and-properties
https://www.benchchem.com/product/b042091#ethyl-2-butynoate-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

